Cas no 1841133-61-6 ((1S)-1-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine)

• Product Name: (1S)-1-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• CAS No: 1841133-61-6
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• CID: 5263367
• Update Time: 2023-08-26

(1S)-1-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• 1H-1,2,3-Triazole-4-methanamine, α-methyl-1-(1-methylethyl)-, (αS)-

• Inchi： 1S/C7H14N4/c1-5(2)11-4-7(6(3)8)9-10-11/h4-6H,8H2,1-3H3/t6-/m0/s1
• InChI Key： PLACVJNEVHWHIO-LURJTMIESA-N
• SMILES： N1(C=C([C@H](C)N)N=N1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• XLogP3: -0.3
• Topological Polar Surface Area: 56.7